(2E)-1-Methyl-2-[(2Z)-2-[(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)methylidene]butylidene]benzo[e][1,3]benzothiazole;chloride
(2E)-1-Methyl-2-[(2Z)-2-[(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)methylidene]butylidene]benzo[e][1,3]benzothiazole;chloride
Brand Name:
Vulcanchem
CAS No.:
1742-90-1
VCID:
VC0239256
InChI:
InChI=1S/C29H25N2S2.ClH/c1-4-19(17-26-30(2)28-22-11-7-5-9-20(22)13-15-24(28)32-26)18-27-31(3)29-23-12-8-6-10-21(23)14-16-25(29)33-27;/h5-18H,4H2,1-3H3;1H/q+1;/p-1
SMILES:
CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)C)C=C4N(C5=C(S4)C=CC6=CC=CC=C65)C.[Cl-]
Molecular Formula:
C18H14ClN5O6
Molecular Weight:
501.1 g/mol
(2E)-1-Methyl-2-[(2Z)-2-[(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)methylidene]butylidene]benzo[e][1,3]benzothiazole;chloride
CAS No.: 1742-90-1
Main Products
VCID: VC0239256
Molecular Formula: C18H14ClN5O6
Molecular Weight: 501.1 g/mol
![(2E)-1-Methyl-2-[(2Z)-2-[(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)methylidene]butylidene]benzo[e][1,3]benzothiazole;chloride - 1742-90-1](/images/no_structure.jpg)
| CAS No. | 1742-90-1 |
|---|---|
| Product Name | (2E)-1-Methyl-2-[(2Z)-2-[(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)methylidene]butylidene]benzo[e][1,3]benzothiazole;chloride |
| Molecular Formula | C18H14ClN5O6 |
| Molecular Weight | 501.1 g/mol |
| IUPAC Name | (2E)-1-methyl-2-[(2Z)-2-[(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)methylidene]butylidene]benzo[e][1,3]benzothiazole;chloride |
| Standard InChI | InChI=1S/C29H25N2S2.ClH/c1-4-19(17-26-30(2)28-22-11-7-5-9-20(22)13-15-24(28)32-26)18-27-31(3)29-23-12-8-6-10-21(23)14-16-25(29)33-27;/h5-18H,4H2,1-3H3;1H/q+1;/p-1 |
| Standard InChIKey | JTZQODFHTUJZPJ-UHFFFAOYSA-M |
| Isomeric SMILES | CC/C(=C/C1=[N+](C2=C(S1)C=CC3=CC=CC=C32)C)/C=C/4\N(C5=C(S4)C=CC6=CC=CC=C65)C.[Cl-] |
| SMILES | CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)C)C=C4N(C5=C(S4)C=CC6=CC=CC=C65)C.[Cl-] |
| Canonical SMILES | CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)C)C=C4N(C5=C(S4)C=CC6=CC=CC=C65)C.[Cl-] |
| Synonyms | 1-Methyl-2-[2-[1-methylnaphtho[1,2-d]thiazole-2(1H)-ylidenemethyl]-1-butenyl]naphtho[1,2-d]thiazole-1-ium·chloride |
| PubChem Compound | 6436315 |
| Last Modified | Nov 11 2021 |
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